(E)-N-(1-acetylindolin-6-yl)-3-(4-(methylthio)phenyl)acrylamide

• IUPAC Name: (E)-N-(1-acetyl-2,3-dihydroindol-6-yl)-3-(4-methylsulfanylphenyl)prop-2-enamide
• InChI: InChI=1S/C20H20N2O2S/c1-14(23)22-12-11-16-6-7-17(13-19(16)22)21-20(24)10-5-15-3-8-18(25-2)9-4-15/h3-10,13H,11-12H2,1-2H3,(H,21,24)/b10-5+
• InChI Key: HJDREEWSFIGVJZ-BJMVGYQFSA-N
• Canonical SMILES: CC(=O)N1CCC2=C1C=C(C=C2)NC(=O)C=CC3=CC=C(C=C3)SC
• Isomeric SMILES: CC(=O)N1CCC2=C1C=C(C=C2)NC(=O)/C=C/C3=CC=C(C=C3)SC
• Molecular Formula: C20H20N2O2S
• Molecular Weight: 352.5 g/mol

Description

(E)-N-(1-acetylindolin-6-yl)-3-(4-(methylthio)phenyl)acrylamide, also known as AIM-100, is a small molecule compound that has been extensively studied for its potential as a cancer treatment. It was first synthesized in 2002 by researchers at the University of Illinois and has since been the subject of numerous scientific studies. In

Scientific Research Applications

Neuroprotective Studies

Acrylamide derivatives have been studied for their neurotoxic effects and potential neuroprotective properties. For instance, studies on acrylamide-induced oxidative stress in rat brains have highlighted the neurotoxic potential of acrylamide and the protective effects of certain compounds against such toxicity. Epigallocatechin-3-gallate (EGCG), a polyphenol found in green tea, demonstrated neuroprotective effects on acrylamide-treated rat brain, suggesting a pathway to mitigate nerve injury induced by acrylamide (He et al., 2017). Such findings could inform further research into the applications of specific acrylamide derivatives for neuroprotection.

Corrosion Inhibition

The synthesis and characterization of new acrylamide derivatives have also been explored for their use as corrosion inhibitors, particularly for metals in acidic environments. Research into the corrosion inhibition properties of certain acrylamide derivatives on copper in nitric acid solutions has shown promising results, highlighting the potential of these compounds in industrial applications (Abu-Rayyan et al., 2022). This area of research suggests a practical application for acrylamide derivatives in protecting metals from corrosion.

Antioxidant and Anti-inflammatory Properties

The exploration of acrylamide derivatives in studies focused on oxidative stress and inflammation has revealed potential therapeutic applications. For instance, lycopene, a natural antioxidant, was found to have a modulatory role against acrylamide-induced neurotoxicity in rats, showcasing the compound's ability to regulate oxidative and antioxidant activities in the brain (Farouk et al., 2021).